Cas no 2411196-13-7 (2-Chloro-1-(7,8-difluoro-2,3-dihydro-1,4-benzoxazin-4-yl)propan-1-one)

2-Chloro-1-(7,8-difluoro-2,3-dihydro-1,4-benzoxazin-4-yl)propan-1-one is a fluorinated benzoxazine derivative with potential applications in pharmaceutical and agrochemical research. Its unique structure, featuring a chloroacetyl group and difluorinated benzoxazine core, offers reactivity suitable for further synthetic modifications. The presence of fluorine atoms enhances metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. The compound’s rigid heterocyclic framework contributes to selective binding properties, while the chloroacetyl moiety allows for nucleophilic substitution reactions, enabling the development of targeted bioactive molecules. Its well-defined chemical properties and synthetic versatility make it a useful building block for exploring structure-activity relationships in medicinal chemistry.
2-Chloro-1-(7,8-difluoro-2,3-dihydro-1,4-benzoxazin-4-yl)propan-1-one structure
2411196-13-7 structure
Product Name:2-Chloro-1-(7,8-difluoro-2,3-dihydro-1,4-benzoxazin-4-yl)propan-1-one
CAS No:2411196-13-7
MF:C11H10ClF2NO2
MW:261.652409076691
CID:5355975
Update Time:2025-05-27

2-Chloro-1-(7,8-difluoro-2,3-dihydro-1,4-benzoxazin-4-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • Z3774903363
    • 2-Chloro-1-(7,8-difluoro-2,3-dihydro-1,4-benzoxazin-4-yl)propan-1-one
    • 2-chloro-1-(7,8-difluoro-3,4-dihydro-2H-1,4-benzoxazin-4-yl)propan-1-one
    • Inchi: 1S/C11H10ClF2NO2/c1-6(12)11(16)15-4-5-17-10-8(15)3-2-7(13)9(10)14/h2-3,6H,4-5H2,1H3
    • InChI Key: SKOJHFKAWDXYFL-UHFFFAOYSA-N
    • SMILES: ClC(C)C(N1C2C=CC(=C(C=2OCC1)F)F)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 305
  • XLogP3: 2.2
  • Topological Polar Surface Area: 29.5

2-Chloro-1-(7,8-difluoro-2,3-dihydro-1,4-benzoxazin-4-yl)propan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7560367-0.05g
2-chloro-1-(7,8-difluoro-3,4-dihydro-2H-1,4-benzoxazin-4-yl)propan-1-one
2411196-13-7 95.0%
0.05g
$212.0 2025-03-22

Additional information on 2-Chloro-1-(7,8-difluoro-2,3-dihydro-1,4-benzoxazin-4-yl)propan-1-one

Comprehensive Overview of 2-Chloro-1-(7,8-difluoro-2,3-dihydro-1,4-benzoxazin-4-yl)propan-1-one (CAS No. 2411196-13-7)

The compound 2-Chloro-1-(7,8-difluoro-2,3-dihydro-1,4-benzoxazin-4-yl)propan-1-one (CAS No. 2411196-13-7) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique structural features, including a dihydrobenzoxazine core and a chloropropanone moiety, this compound exhibits potential applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its fluorinated aromatic system, which often enhances bioavailability and metabolic stability in pharmaceutical candidates.

In recent years, the demand for fluorinated heterocycles like 2-Chloro-1-(7,8-difluoro-2,3-dihydro-1,4-benzoxazin-4-yl)propan-1-one has surged due to their role in developing novel therapeutics. The presence of fluorine atoms at the 7 and 8 positions of the benzoxazine ring is a key feature, as fluorine incorporation is a common strategy to optimize drug-like properties. This aligns with current trends in precision medicine and targeted drug delivery, where researchers seek compounds with improved selectivity and reduced side effects.

The synthesis of CAS No. 2411196-13-7 involves multi-step organic reactions, often starting from commercially available difluorinated precursors. Its chloropropanone group serves as a versatile handle for further derivatization, making it a valuable intermediate in combinatorial chemistry. Given the growing interest in small-molecule libraries for high-throughput screening, this compound’s modular design offers opportunities for creating diverse analogs with tailored biological activities.

Beyond pharmaceuticals, 2-Chloro-1-(7,8-difluoro-2,3-dihydro-1,4-benzoxazin-4-yl)propan-1-one has potential applications in agrochemicals and functional materials. Fluorinated compounds are known for their stability and resistance to degradation, making them attractive for crop protection formulations. Additionally, the benzoxazine scaffold is explored in polymer chemistry for developing heat-resistant resins and coatings, addressing industry needs for sustainable materials.

From an analytical perspective, characterizing CAS No. 2411196-13-7 requires advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards, especially for preclinical studies. As regulatory agencies emphasize impurity profiling, robust analytical protocols are critical for its successful commercialization.

In the context of green chemistry, researchers are also investigating eco-friendly synthetic routes for this compound. Solvent-free reactions, catalytic methods, and biocatalysis are emerging as alternatives to reduce waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Frequently asked questions about 2-Chloro-1-(7,8-difluoro-2,3-dihydro-1,4-benzoxazin-4-yl)propan-1-one include its solubility profile, storage conditions, and scalability of synthesis. Addressing these queries is essential for industrial adoption. Moreover, computational tools like molecular docking and QSAR modeling are being employed to predict its interactions with biological targets, accelerating hit-to-lead optimization.

In summary, CAS No. 2411196-13-7 represents a promising scaffold at the intersection of drug discovery, material science, and sustainability. Its structural versatility and fluorinated architecture position it as a valuable asset for innovators tackling challenges in healthcare and beyond. As research progresses, this compound may unlock new frontiers in personalized therapeutics and smart materials.

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